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2-(Vinyloxy)ethanol drug delivery systems

protein modification
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Compound Focus: 2-(Vinyloxy)ethanol

CAS No.: 764-48-7

Cat. No.: S563808

Chemical Profile: 2-(Vinyloxy)ethanol

Property Value | Description

CAS Number  764-48-7 [1]

Chemical 2-(Vinyloxy)ethanol; Ethylxyethanol [1]
Name

Boiling Point 143 °C (lit.) [1]

Density 0.982 g/mL at 25 °C (lit.) [1]
Refractive n20/D 1.436 (lit.) [1]

Index

Flash Point 120 °F [1]

pKa 14.20 £ 0.10 (Predicted) [1]

General Use

Used in the production of polycarboxylic acid superplasticizers, adhesives, lubricants,
and surface protection materials [1].
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Potential Applications & Research Avenues

While direct biomedical applications are not documented, the chemical structure of 2-(Vinyloxy)ethanol

suggests potential research directions, which are visualized in the workflow below.

Hypothetical Research Path

2-(Vinyloxy)ethanol
CAS 764-48-7

Vinyl Ether Group Hydroxyl Group

Polymer Backbone Functional Handle for Protein-Polymer
for Drug Carriers Targeting Ligands Conjugates
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The diagram above shows how the dual functional groups of 2-(Vinyloxy)ethanol could be leveraged. Here

are the underlying rationales for these potential applications:

¢ Vinyl Ether Polymerization: The vinyl ether group is highly reactive and can undergo cationic
polymerization or be used in the synthesis of block copolymers [1]. This property is key for creating
novel polymer backbones that could form the core of nanocarriers like micelles or dendrimers [2].

¢ Hydroxyl Group as a Functional Handle: The hydroxyl group can serve as an anchor point for
further chemical modification. For instance, it could be used to covalently attach targeting ligands
(like peptides or antibodies) to a polymer-drug conjugate, enhancing site-specific delivery [3].

¢ Protein Modification: While PEGylation is a well-established technique for improving the
pharmacokinetics of therapeutic proteins [3], 2-(Vinyloxy)ethanol could be investigated as a
monomer for creating alternative polymer chains that are grafted onto proteins, potentially offering
benefits like improved stability or reduced immunogenicity.
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Proposed Experimental Workflow for Protein
Conjugation

Given the lack of established protocols, the following is a generalized and hypothetical workflow for
exploring the use of 2-(Vinyloxy)ethanol in protein-polymer conjugation. This is a proposed starting point

for research, not a validated protocol.
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Key Considerations for the Workflow:

e Step 1: The vinyl ether group would be the primary site for polymerization. Controlling polymer length
(PDI) is critical [3].
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e Step 2: The conjugation chemistry would depend on the functional group at the polymer's end. If the
hydroxyl remains, it must be activated for reaction with protein amino acids (e.g., lysine). Site-specific
conjugation is often preferred over random conjugation to preserve protein activity [3].

e Step 4 & 5: Rigorous characterization is non-negotiable. You would need to confirm the success of
conjugation, measure the drug loading capacity, and evaluate the biological performance and safety
of the resulting conjugate [4] [2].

Critical Research Gaps & Safety Notes

¢ No Biomedical Data: The search results confirm a complete lack of data on the toxicity,
biocompatibility, or immunogenicity of 2-(Vinyloxy)ethanol or its polymers in a biological context.

e Safety First: This compound is an industrial chemical with a reported flash point of 120°F
(categorizing it as flammable) and no established safety profile for in-vivo use [1]. Any laboratory work
requires extreme caution.

e Protein Activity: A major challenge in protein-polymer conjugation is maintaining the protein's native
structure and biological activity after modification [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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